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Compound of Interest

Compound Name: 4-(4-Isopropylphenyl)butan-2-one

CAS No.: 10528-64-0

Cat. No.: B076529

Get Quote

Executive Summary & Application Context
4-(4-Isopropylphenyl)butan-2-one (CAS: 10528-64-0), often referred to in the industry as

Cyclamen Homo-Ketone or a derivative of Cyclamen Aldehyde, is a vital molecule in the

fragrance industry due to its floral-fresh olfactory profile.[1] In drug development, it serves as a

structural analog to Raspberry Ketone (4-(4-Hydroxyphenyl)butan-2-one) and can appear as

an impurity or metabolite in the synthesis of isopropyl-substituted phenylpropanoids.

For researchers and analytical scientists, the primary challenge lies in distinguishing this

compound from its structural isomers (e.g., n-propyl analogs or positional isomers) and

homologous series (e.g., 4-phenylbutan-2-one). This guide provides a definitive fragmentation

analysis to ensure high-confidence identification using Gas Chromatography-Mass

Spectrometry (GC-MS).

Experimental Protocol: GC-MS Methodology
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To generate the fragmentation patterns described, the following standardized Electron

Ionization (EI) protocol is recommended. This workflow ensures reproducible ionization and

minimizes thermal degradation.

Standardized GC-MS Conditions
Parameter Setting / Specification

Ionization Mode Electron Ionization (EI) at 70 eV

Column
5% Phenyl-methylpolysiloxane (e.g., DB-5ms,

HP-5ms), 30m x 0.25mm ID x 0.25µm film

Carrier Gas Helium, constant flow 1.0 mL/min

Inlet Temperature
250°C (Splitless or Split 10:1 depending on

concentration)

Transfer Line 280°C

Source Temp 230°C

Oven Program

60°C (1 min)

20°C/min

280°C (hold 5 min)

Mass Range m/z 35 – 350
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Figure 1:Standardized GC-MS workflow for the analysis of phenylbutan-2-one derivatives.
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Mass Fragmentation Analysis (Mechanism &
Diagnostics)
The mass spectrum of 4-(4-Isopropylphenyl)butan-2-one (MW 190.28) is characterized by

four distinct fragmentation pathways. Understanding these mechanisms is crucial for

differentiating it from contaminants.

Fragmentation Pathways
1. Alpha-Cleavage (Formation of Base Peak)
The most dominant reaction is the cleavage of the bond adjacent to the carbonyl group (alpha-

cleavage).[2][3]

Mechanism: Homolytic cleavage of the C1–C2 or C2–C3 bond.

Result: Formation of the acetyl cation [CH₃CO]⁺ at m/z 43.

Significance: This is the Base Peak (100% relative abundance), characteristic of methyl

ketones.

2. Benzylic Cleavage (Diagnostic Ion)
The bond between the benzylic carbon (C4) and the homobenzylic carbon (C3) is relatively

weak due to the stability of the resulting benzylic carbocation.

Mechanism: Cleavage yields the 4-isopropylbenzyl cation.

Calculation: Benzyl (91) + Isopropyl group (42 mass units replace H) = m/z 133.

Significance: This is a high-diagnostic peak. In the unsubstituted analog (4-phenylbutan-2-

one), this peak appears at m/z 91. The shift to m/z 133 confirms the presence of the

isopropyl group on the ring.

3. Methyl Loss from Isopropyl Group
The isopropyl substituent on the aromatic ring is prone to losing a methyl radical.
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Mechanism: Loss of[3][4][5] •CH₃ from the isopropyl group to form a stabilized quinoid-like

cation.

Result:[M – 15]⁺ at m/z 175.

Significance: Differentiates the isopropyl isomer from the n-propyl isomer (which typically

loses an ethyl radical, M-29).

4. McLafferty Rearrangement
Although the gamma-carbon (aromatic ring C1) has no hydrogen, the ortho-hydrogen on the

ring can participate in a McLafferty-like rearrangement via a 6-membered transition state.[2]

Mechanism: Transfer of ortho-H to the carbonyl oxygen

cleavage of the alpha-beta bond.

Result: Formation of the Acetone Enol cation at m/z 58.[2]

Significance: Confirms the presence of the 2-one ketone structure with a gamma-hydrogen

source (ortho-position).
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Figure 2:Mechanistic fragmentation map of 4-(4-Isopropylphenyl)butan-2-one under 70 eV

EI.

Comparative Performance Guide
This section objectively compares the mass spectral signature of the target compound against

its closest structural alternatives. This comparison is essential for validating identity in complex

mixtures.

Spectral Comparison Table

Feature
4-(4-

Isopropylphenyl)buta

n-2-one (Target)

4-Phenylbutan-2-one

(Alternative 1)
Raspberry Ketone

(Alternative 2)

Molecular Weight 190 148 164

Base Peak (100%) m/z 43 (Acetyl) m/z 43 (Acetyl)
m/z 107

(Hydroxybenzyl)

Diagnostic Benzylic

Ion

m/z 133 (4-

Isopropylbenzyl)
m/z 91 (Benzyl)

m/z 107

(Hydroxybenzyl)

Secondary Diagnostic m/z 175 (M-15) m/z 133 (M-15) m/z 164 (M+)

McLafferty Ion m/z 58 m/z 58 m/z 58

Differentiation Key
Strong 133 and 175

peaks.

Absence of 133/175;

strong 91.

Base peak is 107, not

43.

Analysis of Alternatives
Vs. 4-Phenylbutan-2-one (Benzylacetone): The target compound is the isopropyl derivative.

The shift of the benzylic cluster from m/z 91 to m/z 133 is the primary indicator of the

isopropyl substitution. Both share the m/z 43 base peak, indicating the identical methyl-

ketone tail.

Vs. Raspberry Ketone: Raspberry ketone has a hydroxyl group instead of an isopropyl

group. Its base peak is m/z 107 (due to the stability of the phenolic cation), whereas the
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target compound's base peak is m/z 43. This drastic change in base peak makes

differentiation straightforward.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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